Glyceryl-d5 Tripalmitelaidate
Description
Glyceryl-d5 Tripalmitelaidate is a deuterium-labeled analog of Glyceryl Tripalmitelaidate (CAS 134907-85-0), a triglyceride composed of three trans-9-hexadecenoic (palmitelaidic) acid chains esterified to a glycerol backbone. The "d5" designation indicates the substitution of five hydrogen atoms with deuterium (²H) at specific positions, typically on the glycerol moiety, to serve as a stable isotope-labeled internal standard in lipidomics and metabolic studies. Its molecular formula is inferred as C₅₁D₅H₈₇O₆, with a molecular weight of approximately 806.30 g/mol (calculated by adding five deuterium units to Glyceryl Tripalmitelaidate’s baseline molecular weight of 801.27 g/mol ).
This compound is critical for quantitative mass spectrometry, enabling precise tracking of lipid metabolism and enzymatic activity in biological systems.
Properties
Molecular Formula |
C₅₁H₈₇D₅O₆ |
|---|---|
Molecular Weight |
806.3 |
Synonyms |
(9E,9’E,9’’E)-9-Hexadecenoic Acid 1,2,3-Propanetriyl Ester-d5; _x000B_(E,E,E)-9-Hexadecenoic Acid 1,2,3-Propanetriyl Ester-d5; Tripalmitelaidin-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Properties of this compound and Analogues
Key Observations:
- Isotopic Labeling: this compound’s deuterium substitution increases molecular weight compared to its non-deuterated counterpart, enhancing detection sensitivity in mass spectrometry .
- Unsaturation vs. Saturation: Unlike saturated analogs (e.g., Glyceryl-d5 Trihexadecanoate), Glyceryl Tripalmitelaidate’s trans-unsaturated chains lower melting points and increase fluidity, influencing its behavior in lipid bilayers .
- Chain Length: Glyceryl Tristearate (C18:0 chains) has a higher molecular weight and is solid at room temperature, whereas Glyceryl Tripalmitelaidate (C16:1 trans) may exhibit semi-solid properties depending on temperature .
Research Findings and Challenges
- Analytical Utility: Deuterated triglycerides like Glyceryl-d5 Trihexadecanoate demonstrate <1% isotopic impurity, critical for avoiding signal interference in LC-MS/MS workflows .
- Stability Concerns: The trans-unsaturated bonds in Glyceryl Tripalmitelaidate necessitate stringent storage conditions (-20°C) to prevent degradation, a challenge less pronounced in saturated analogs .
Q & A
Q. How can isotopic tracing data from this compound be integrated with omics datasets to construct predictive lipid metabolic networks?
- Methodological Answer :
- Multi-Omics Integration : Use tools like MetaboAnalyst 5.0 to overlay tracer data with transcriptomic/proteomic profiles.
- Pathway Enrichment : Apply KEGG or Reactome databases to identify enriched pathways.
- Machine Learning : Train neural networks on time-series isotopic data to predict metabolic bottlenecks .
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